3-Bromo-4-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 3-bromo-4-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-11-8-9(14)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: UOUQOKADABVTFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)O)Br

Description

3-Bromo-4-(cyclohexyloxy)phenol is a brominated phenolic compound featuring a cyclohexyl ether substituent at the para position relative to the hydroxyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-4-(cyclohexyloxy)phenol typically involves the bromination of 4-(cyclohexyloxy)phenol. A common method includes the use of bromine or N-bromosuccinimide (NBS) as the brominating agent. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, under mild conditions to ensure selective bromination at the desired position on the aromatic ring .

Industrial Production Methods: Industrial production of 3-Bromo-4-(cyclohexyloxy)phenol may involve similar bromination techniques but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions:

Electrophilic Aromatic Substitution: The hydroxyl group on the phenol ring activates the aromatic system towards electrophilic substitution reactions.

Oxidation: Phenols can be oxidized to quinones using oxidizing agents such as sodium dichromate or Fremy’s salt.

Reduction: Quinones derived from phenols can be reduced back to hydroquinones using reducing agents like sodium borohydride.

Common Reagents and Conditions:

Bromination: Bromine or N-bromosuccinimide in dichloromethane or chloroform.

Oxidation: Sodium dichromate or Fremy’s salt in aqueous or organic solvents.

Reduction: Sodium borohydride in methanol or ethanol.

Major Products:

Bromination: 3-Bromo-4-(cyclohexyloxy)phenol.

Oxidation: Quinones.

Reduction: Hydroquinones.

Scientific Research Applications

Chemistry: 3-Bromo-4-(cyclohexyloxy)phenol is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura coupling .

Biology and Medicine: This compound may be explored for its potential biological activities, including antimicrobial and anticancer properties. Its structural features make it a candidate for drug development and biochemical studies.

Industry: In the industrial sector, 3-Bromo-4-(cyclohexyloxy)phenol can be used in the synthesis of specialty chemicals, agrochemicals, and materials science applications.

Mechanism of Action

The mechanism of action of 3-Bromo-4-(cyclohexyloxy)phenol in biological systems would depend on its interaction with specific molecular targets. For instance, its phenolic hydroxyl group can participate in hydrogen bonding and redox reactions, potentially affecting enzyme activity or cellular signaling pathways. The bromine atom and cyclohexyloxy group may influence the compound’s lipophilicity and membrane permeability, impacting its bioavailability and distribution within biological systems .

Comparison with Similar Compounds

Key Observations:

• Lipophilicity : Cyclohexyl and trifluoromethyl groups enhance lipid solubility, favoring membrane permeability but limiting aqueous solubility.
• Acidity: Electron-withdrawing groups (e.g., -CF₃) lower the pKa of the phenolic -OH, making it more acidic than derivatives with electron-donating substituents like cyclohexyloxy .